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Compound of Interest

Compound Name:
2-(2-methyl-1H-indol-3-

yl)ethanamine hydrochloride

CAS No.: 2826-95-1

Cat. No.: B1450958 Get Quote

Executive Summary
Is 2-methyltryptamine a controlled substance? Yes, with high probability. While 2-

methyltryptamine (2-Me-5HT) is not explicitly named in the Controlled Substances Act (CSA), it

is chemically defined as a positional isomer of Alpha-methyltryptamine (AMT), a Schedule I

hallucinogen. Under 21 CFR § 1300.01, positional isomers of Schedule I hallucinogens are

treated as Schedule I substances.

Consequently, 2-methyltryptamine must be handled with the same regulatory rigor as heroin or

LSD (Schedule I) within the United States. It requires a DEA research registration (Schedule I

protocol), strict security controls, and precise inventory logging. It is not a "grey market"

analogue; it is a controlled isomer.

Chemical & Pharmacological Profile
To understand the regulatory trap, one must first distinguish the molecule's structure from its

function. 2-Me-5HT is pharmacologically distinct from its illegal isomer (AMT), yet structurally

tethered to it.

Structural Comparison
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Both compounds share the formula C₁₁H₁₄N₂ and the tryptamine core. The legal distinction lies

in the migration of the methyl group.

Alpha-methyltryptamine (AMT - Schedule I): The methyl group is attached to the alpha-

carbon of the ethylamine side chain.

2-Methyltryptamine (2-Me-5HT): The methyl group is attached to the C2 position of the

indole ring.

Pharmacological Divergence
Unlike AMT, which is a non-selective serotonin releaser and 5-HT₂A agonist (inducing

psychedelic effects), 2-Me-5HT is a selective 5-HT₃ receptor agonist.

Feature
Alpha-methyltryptamine
(AMT)

2-Methyltryptamine (2-Me-
5HT)

Primary Target 5-HT₂A, MAT (Releaser)
5-HT₃ Receptor (Ligand-gated

ion channel)

Effect Profile Hallucinogenic, Stimulant
Anxiogenic, Nociceptive

modulation, Anti-amnesic

CSA Status Schedule I (Explicit) Schedule I (Positional Isomer)

Research Use Psychotomimetic modeling
Serotonin receptor kinetics, GI

motility studies

Regulatory Landscape: The "Positional Isomer"
Trap[1]
Researchers often mistake 2-Me-5HT for a "controlled substance analogue" (which requires

intent for human consumption to be illegal). However, the Isomer Rule overrides the Analogue

Act.

The Legal Logic
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The DEA defines "isomer" for Schedule I hallucinogens to include optical, geometric, and

positional isomers.[1][2]

Definition (21 CFR § 1300.01): A positional isomer is any substance possessing the same

molecular formula and core structure as a Schedule I hallucinogen, with the same functional

groups attached at different positions.[3][4][5]

Rule: Rearrangements of alkyl moieties (like a methyl group) between the ring and the side

chain are permissible within this definition.

Application: Moving the methyl from the

-carbon (AMT) to the C2-position (2-Me-5HT) constitutes a positional isomer.

Regulatory Decision Tree
The following logic flow illustrates why 2-Me-5HT falls under Schedule I controls.
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Legend

Start Analysis

Is 2-Me-5HT explicitly listed
in the CSA?

Decision Point Unscheduled Schedule I (Controlled)

Is it an isomer of a
listed Schedule I substance?

No

Yes, it is an isomer of
Alpha-Methyltryptamine (AMT)

Yes

Does it fit the definition
of a 'Positional Isomer'?

Same Formula (C11H14N2)
+ Alkyl Rearrangement

Yes

CLASSIFICATION:
Schedule I Controlled Substance

Figure 1: Regulatory logic path classifying 2-methyltryptamine as a Schedule I substance.
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Scientific Application: 5-HT₃ Receptor Signaling[9]
Despite the legal hurdles, 2-Me-5HT is a critical probe for studying the 5-HT₃ receptor, the only

serotonin receptor that functions as a ligand-gated ion channel (LGIC) rather than a GPCR.

Mechanism of Action
Upon binding, 2-Me-5HT induces a conformational change in the pentameric 5-HT₃ complex,

opening a cation-selective channel. This leads to rapid depolarization of the neuron.

Experimental Utility:

Electrophysiology: Used to evoke rapid inward currents in patch-clamp studies of

hippocampal interneurons.

Desensitization Kinetics: 2-Me-5HT is often used to study the rapid desensitization rates of

5-HT₃ receptors compared to endogenous serotonin.

2-Methyltryptamine
(Agonist)

5-HT3 Receptor
(Pentameric Complex)

Binds Ion Channel
Opening

Conformational Change
Na+ / Ca2+ Influx

Permeability Membrane
Depolarization

Fast Excitatory
Postsynaptic Potential Figure 2: 5-HT3 Agonist Signaling Pathway activated by 2-methyltryptamine.

Click to download full resolution via product page

Compliance & Handling Protocols
If you proceed with research, you must establish a self-validating compliance system. Failure to

do so constitutes a federal felony.

Procurement & Storage
Registration: You must hold a DEA Schedule I Researcher registration.

Ordering: Use DEA Form 222. The vendor will require a copy of your license and an

approved protocol.

Storage: Must be stored in a UL-rated safe or steel cabinet (GSA Class 5 equivalent) bolted

to the floor or wall.
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Access: Limited to authorized personnel listed on the DEA power of attorney for the lab.

Experimental Usage Log (Standard Operating
Procedure)
Every milligram must be accounted for. Use a "zero-sum" logging method.

Date User Action
Initial
Mass
(mg)

Mass
Used
(mg)

Mass
Dispose
d (mg)

Remaini
ng (mg)

Witness

02/04/26 Dr. X
Solubiliza

tion
100.0 5.0 0.0 95.0 Lab Mgr

02/04/26 Dr. X
Aliquot

Waste
95.0 0.0

0.5

(residue)
94.5 Lab Mgr

Safety Data
CAS Number: 2731-06-8[6]

Hazards: Toxic by ingestion and inhalation.

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory. Tryptamines can be

bioactive in sub-milligram quantities; avoid aerosolization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Eleventh Circuit Rules DEA’s Definition of Positional Isomer Does Not Apply to
Substances on Temporary Schedule, Vacates Possession Conviction | Criminal Legal News
[criminallegalnews.org]

2. Federal Register :: Solicitation of Information on the Use of Tryptamine-Related
Compounds [federalregister.gov]

3. Federal Register :: Definition of “Positional Isomer” as It Pertains to the Control of
Schedule I Controlled Substances [federalregister.gov]

4. legal-resources.uslegalforms.com [legal-resources.uslegalforms.com]

5. govinfo.gov [govinfo.gov]

6. pharmaffiliates.com [pharmaffiliates.com]

7. chemistry.mdma.ch [chemistry.mdma.ch]

8. α-Methyltryptamine - Wikipedia [en.wikipedia.org]

9. d-lysergic acid diethylamide: Topics by Science.gov [science.gov]

10. lysergic acid amide: Topics by Science.gov [science.gov]

11. 5-MeO-2-TMT - Wikipedia [en.wikipedia.org]

12. 5-Hydroxytryptamine Receptor Subtypes and their Modulators with Therapeutic
Potentials - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Regulatory Status & Research Profile
of 2-Methyltryptamine]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F7663688%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpharmrev.aspetjournals.org%2Fcontent%2F61%2F2%2F217
https://www.benchchem.com/product/b1450958?utm_src=pdf-custom-synthesis
https://www.criminallegalnews.org/news/2019/mar/15/eleventh-circuit-rules-deas-definition-positional-isomer-does-not-apply-substances-temporary-schedule-vacates-possession-conviction/
https://www.criminallegalnews.org/news/2019/mar/15/eleventh-circuit-rules-deas-definition-positional-isomer-does-not-apply-substances-temporary-schedule-vacates-possession-conviction/
https://www.criminallegalnews.org/news/2019/mar/15/eleventh-circuit-rules-deas-definition-positional-isomer-does-not-apply-substances-temporary-schedule-vacates-possession-conviction/
https://www.federalregister.gov/documents/2006/08/04/E6-12599/solicitation-of-information-on-the-use-of-tryptamine-related-compounds
https://www.federalregister.gov/documents/2006/08/04/E6-12599/solicitation-of-information-on-the-use-of-tryptamine-related-compounds
https://www.federalregister.gov/documents/2006/05/25/E6-7979/definition-of-positional-isomer-as-it-pertains-to-the-control-of-schedule-i-controlled-substances
https://www.federalregister.gov/documents/2006/05/25/E6-7979/definition-of-positional-isomer-as-it-pertains-to-the-control-of-schedule-i-controlled-substances
https://legal-resources.uslegalforms.com/p/positional-isomer-food-and-drugs
https://www.govinfo.gov/content/pkg/FR-2006-05-25/pdf/E6-7979.pdf
https://www.pharmaffiliates.com/en/2731-06-8-2-methyltryptamine-pa2701912.html
https://chemistry.mdma.ch/hiveboard/picproxie_docs/000532880-Alexander_Shulgin_and_Ann_Shulgin_-_TiHKAL.pdf
https://en.wikipedia.org/wiki/%CE%91-Methyltryptamine
https://www.science.gov/topicpages/d/d-lysergic+acid+diethylamide
https://www.science.gov/topicpages/l/lysergic+acid+amide
https://en.wikipedia.org/wiki/5-MeO-2-TMT
https://pmc.ncbi.nlm.nih.gov/articles/PMC3318857/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3318857/
https://www.benchchem.com/product/b1450958#is-2-methyltryptamine-a-controlled-substance-for-research-purposes
https://www.benchchem.com/product/b1450958#is-2-methyltryptamine-a-controlled-substance-for-research-purposes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1450958#is-2-methyltryptamine-a-controlled-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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